![molecular formula C13H18N2O3 B1374038 3-Amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one CAS No. 1404818-20-7](/img/structure/B1374038.png)
3-Amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one
Overview
Description
“3-Amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one” is a chemical compound with the molecular formula C13H18N2O3 . It is also known by its CAS number 1404818-20-7 .
Molecular Structure Analysis
The molecular structure of “this compound” can be elucidated using various spectroscopic techniques such as FT-IR, UV–visible, 1H NMR, and HRMS .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 250.29 . It should be stored in a dark place, sealed in dry conditions, at 2-8°C .Scientific Research Applications
Synthesis and Characterization
- 3-Amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one and its derivatives are involved in the synthesis of various compounds. For instance, they play a key role in the development of antibiotics like premafloxacin, highlighting their importance in creating substances to combat pathogens of veterinary importance (Fleck et al., 2003). Additionally, they are utilized in synthesizing biologically active pyrrolo[2,3-b]pyridine scaffolds, indicating their potential in medical chemistry and drug development (Sroor, 2019).
Structural and Biological Studies
- The compound is a part of various structural and biological studies, indicating its utility in creating molecules with improved biological activity. It's found in the structure of many natural products and biologically active molecules, making it significant for synthesizing new medicinal molecules (Rubtsova et al., 2020). For instance, its derivatives have shown analgesic activity, demonstrating their potential in pain management (Tarimci et al., 2003).
Molecular Construction and Pharmacological Applications
- The molecular structure of this compound is instrumental in constructing pyrrolidine rings, which are common in pharmaceutical candidates and natural compounds. Its versatility in synthesizing multiple polyfunctional structures makes it a valuable asset in pharmaceutical research (En et al., 2014).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-17-10-4-3-9(12(7-10)18-2)8-15-6-5-11(14)13(15)16/h3-4,7,11H,5-6,8,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVWEULDWBKIBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN2CCC(C2=O)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1404818-20-7 |
Source
|
| Record name | 3-amino-1-[(2,4-dimethoxyphenyl)methyl]pyrrolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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